6-phenyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 6-phenyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C20H16N2OS/c23-20-17-13-18(16-9-5-2-6-10-16)24-19(17)21-14-22(20)12-11-15-7-3-1-4-8-15/h1-10,13-14H,11-12H2
• InChI Key: YWNAXGUCNHNSRQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C=NC3=C(C2=O)C=C(S3)C4=CC=CC=C4
• Molecular Formula: C20H16N2OS
• Molecular Weight: 332.4 g/mol

Description

6-phenyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidin-4(3H)-one is a heterocyclic compound that has been studied for its potential applications in scientific research. This compound has been found to have unique properties that make it useful in various fields of research.

Mechanism of Action

The exact mechanism of action of 6-phenyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in the inflammatory response. This compound has also been found to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
Studies have shown that 6-phenyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidin-4(3H)-one has various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines and inhibit the activity of certain enzymes involved in the inflammatory response. This compound has also been found to have antioxidant properties, which may help protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of using 6-phenyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its unique properties, which make it useful in various fields of research. However, one limitation is that the exact mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are several future directions for research on 6-phenyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidin-4(3H)-one. One area of interest is its potential use in the treatment of neurodegenerative diseases. This compound has also been found to have anticancer properties, which may make it useful in the development of new cancer treatments. Additionally, further research is needed to fully understand the mechanism of action and potential applications of this compound.

Synthesis Methods

The synthesis of 6-phenyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidin-4(3H)-one involves the reaction of 2-phenylethylamine with 2-thiophenecarboxaldehyde in the presence of a catalyst. The resulting product is then reacted with phenyl isocyanate to yield the final compound.

Scientific Research Applications

6-phenyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidin-4(3H)-one has been studied for its potential applications in various scientific research fields. It has been found to have anti-inflammatory, antioxidant, and anticancer properties. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases.